6-hydroxy-2-phenyl-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6-hydroxy-2-phenyl-3,1-benzoxazin-4-one
• InChI: InChI=1S/C14H9NO3/c16-10-6-7-12-11(8-10)14(17)18-13(15-12)9-4-2-1-3-5-9/h1-8,16H
• InChI Key: AYJCPFHHMFGLSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)O)C(=O)O2
• Molecular Formula: C14H9NO3
• Molecular Weight: 239.23 g/mol

Description

The compound “6-hydroxy-2-phenyl-4H-3,1-benzoxazin-4-one” belongs to a significant category of heterocyclic compounds, which have shown a wide spectrum of medical and industrial applications. It is also known as benzoylenthranil.

Synthesis Analysis

A new and effective one-pot method for the synthesis of 2-substituted 4H-3,1-benzoxazin-4-one derivatives is described in a paper. The acyl chloride derivative N-phthaloylglycine reacts with anthranilic acid in chloroform, in the presence of triethylamine, to give an intermediate that is then reacted with cyanuric chloride, used as a cyclization agent, to produce the benzoxazinone derivative.

Molecular Structure Analysis

The molecular structure of “this compound” has been studied using various spectroscopic techniques and theoretical calculations. The vibrational wavenumbers of the compound have been computed using the Hartree-Fock and B3LYP levels of theory using 6-31G* basis set and compared with the experimental data.

Chemical Reactions Analysis

The derivatives of 2-substituted 4H-3,1-benzoxazin-4-one offer good opportunities for substitution reactions at position number 2 of the heterocycle and positions 5, 6, 7 and 8 of the aromatic ring.

Physical and Chemical Properties Analysis

The compound “this compound” is known to be cost-effective, environment-friendly and provides effective bleaching at as low as 40°C. Polybenzoxazines, a class of compounds that includes this compound, exhibit excellent mechanical strength and thermal stability, near-zero shrinkage, no release of volatiles during polymerization, low viscosity, no need of harsh catalysts, and rich molecular design flexibility.

Future Directions

The future directions for “6-hydroxy-2-phenyl-4H-3,1-benzoxazin-4-one” could include further exploration of its medical and industrial applications, given its wide spectrum of uses. Additionally, the development of more efficient synthesis methods could also be a potential area of future research.